N-(2-((4-(2-methoxyphenyl)piperazin-1-yl)sulfonyl)ethyl)ethanesulfonamide

• IUPAC Name: N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]sulfonylethyl]ethanesulfonamide
• InChI: InChI=1S/C15H25N3O5S2/c1-3-24(19,20)16-8-13-25(21,22)18-11-9-17(10-12-18)14-6-4-5-7-15(14)23-2/h4-7,16H,3,8-13H2,1-2H3
• InChI Key: UZPCIYWMYIBXOO-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)NCCS(=O)(=O)N1CCN(CC1)C2=CC=CC=C2OC
• Molecular Formula: C15H25N3O5S2
• Molecular Weight: 391.5 g/mol

Description

“N-(2-((4-(2-methoxyphenyl)piperazin-1-yl)sulfonyl)ethyl)ethanesulfonamide” is a compound with the molecular formula C15H25N3O5S2 and a molecular weight of 391.5. It has been studied for its potential therapeutic effects.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, N-alkylation of 4-(4-chlorophenyl)piperazine with ethyl 2-bromo-2-methylpropanoate has been used to synthesize related compounds.

Molecular Structure Analysis

The molecular structure of this compound includes a piperazine ring, which is a common feature in many pharmaceuticals. The methoxyphenyl group attached to the piperazine ring could potentially influence the compound’s pharmacological properties.

Chemical Reactions Analysis

While specific chemical reactions involving this compound have not been detailed in the search results, similar compounds have been studied for their reactivity. For example, compounds bearing the 2-MeO-Ph-piperazine moiety have been tested for their binding affinity against 5-HT1A receptor.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 391.5. Further physical and chemical properties were not found in the search results.

Scientific Research Applications

Alpha1-Adrenergic Receptor Ligands

. Activation or blockade of these receptors plays a crucial role in treating several disorders, including cardiac hypertrophy, heart failure, hypertension, angina, depression, and more.

N-(2-((4-(2-methoxyphenyl)piperazin-1-yl)sulfonyl)ethyl)ethanesulfonamide: and its derivatives have been studied as potential α1-AR antagonists. In silico docking, molecular dynamics simulations, and binding assays revealed promising lead compounds. .

Potential Drug Development

The pharmacokinetic properties of these compounds make them attractive candidates for drug development. Researchers continue to explore their efficacy, safety, and potential clinical applications.

Future Directions

The compound and its derivatives could be further studied for their potential therapeutic effects. For instance, they could be evaluated for their efficacy as acetylcholinesterase inhibitors, which could make them useful in the treatment of conditions like Alzheimer’s disease.

Mechanism of Action

Target of Action

The primary target of N-(2-((4-(2-methoxyphenyl)piperazin-1-yl)sulfonyl)ethyl)ethanesulfonamide is the alpha1-adrenergic receptors . These receptors are a class of G-protein-coupled receptors (GPCRs) and are among the most studied receptors . They are targets for the endogenous neurotransmitters, catecholamines noradrenaline, and epinephrine .

Mode of Action

N-(2-((4-(2-methoxyphenyl)piperazin-1-yl)sulfonyl)ethyl)ethanesulfonamide interacts with its targets, the alpha1-adrenergic receptors, by binding to them . This interaction can lead to changes in the receptor’s activity, which can have various effects depending on the specific subtype of the receptor that the compound binds to .

Biochemical Pathways

The interaction of N-(2-((4-(2-methoxyphenyl)piperazin-1-yl)sulfonyl)ethyl)ethanesulfonamide with the alpha1-adrenergic receptors affects various biochemical pathways. The primary function of these receptors is the contraction of the smooth muscles in blood vessels, lower urinary tract, and prostate .

Pharmacokinetics

The pharmacokinetics of N-(2-((4-(2-methoxyphenyl)piperazin-1-yl)sulfonyl)ethyl)ethanesulfonamide involves its absorption, distribution, metabolism, and excretion (ADME) properties . These properties can impact the compound’s bioavailability, which is a measure of how much of the compound reaches its target sites in the body .

Result of Action

The molecular and cellular effects of N-(2-((4-(2-methoxyphenyl)piperazin-1-yl)sulfonyl)ethyl)ethanesulfonamide’s action depend on the specific alpha1-adrenergic receptor subtype it interacts with . These effects can include changes in cell signaling, gene expression, and other cellular processes .

Action Environment

Environmental factors can influence the action, efficacy, and stability of N-(2-((4-(2-methoxyphenyl)piperazin-1-yl)sulfonyl)ethyl)ethanesulfonamide. These factors can include the pH of the environment, the presence of other molecules, and physical conditions such as temperature . These factors can affect the compound’s stability, its ability to reach its target sites, and its interactions with its targets .